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Compound of Interest

Compound Name: BAY-155

Cat. No.: B12363436

Technical Support Center: BAY-155

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals experiencing solubility
issues with BAY-155 in Dimethyl Sulfoxide (DMSO). Proper dissolution of this potent menin-
MLL inhibitor is critical for reliable and reproducible experimental outcomes.

BAY-155 Properties

Property Value Reference
Molecular Formula C2sH28F3N70S [1]
Molecular Weight 567.63 g/mol [1]

] ) Potent and selective inhibitor
Mechanism of Action ) ) ) [2]
of the menin-MLL interaction.

ICso 8 nM [2]
_ 2 weeks at 4°C; 6 months at
Reported Storage in DMSO 80°C [1]

Frequently Asked Questions (FAQs)

Q1: Is BAY-155 soluble in DMSO?
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Al: Yes, BAY-155 is soluble in DMSO. Product datasheets indicate that it can be stored in a
DMSO solution, which confirms its solubility.[1] However, achieving high concentrations may
require specific handling procedures.

Q2: My BAY-155 is not fully dissolving in DMSO, or a precipitate has formed. What are the
common causes?

A2: Several factors can lead to solubility issues with BAY-155 in DMSO:

Moisture in DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture from the air.
"Wet" DMSO has a significantly reduced capacity to dissolve many organic compounds.[3][4]

e Low-Quality DMSO: The purity of the DMSO can impact its effectiveness as a solvent.
¢ Incorrect Temperature: Dissolution of some compounds can be aided by gentle warming.

o Supersaturation: Attempting to dissolve BAY-155 beyond its solubility limit will result in
precipitation.

Q3: How can | improve the dissolution of BAY-155 in DMSO?

A3: To enhance solubility, it is recommended to use fresh, anhydrous (dry) DMSO.[4] If you
suspect your DMSO has been exposed to air and absorbed moisture, it is best to use a new,
sealed bottle. Gentle warming and sonication can also facilitate the dissolution process.[4]

Q4: Can | heat the BAY-155/DMSO solution to help it dissolve?

A4: Yes, gentle warming is a common technique to aid in the dissolution of small molecules. It
is advisable to warm the solution at 37°C for a short duration (e.g., 10-15 minutes). Avoid
excessive or prolonged heating, as this could potentially degrade the compound.

Q5: My BAY-155/DMSO stock solution is clear, but it precipitates when | add it to my aqueous
cell culture medium or buffer. Why is this happening and how can | prevent it?

A5: This is a common issue when a compound is highly soluble in an organic solvent like
DMSO but has poor agueous solubility. When the DMSO stock is added to a water-based
medium, the DMSO concentration is diluted, and the compound may crash out of solution.[3][5]
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To prevent this:

o Make Intermediate Dilutions: First, perform serial dilutions of your concentrated DMSO stock
in DMSO to get closer to your final desired concentration. Then, add this more diluted DMSO
solution to your aqueous medium.[3]

e Final DMSO Concentration: Ensure the final concentration of DMSO in your experiment is as
low as possible, typically not exceeding 0.1% to 0.5% for most cell lines, although some may
tolerate up to 1%.[6] Always include a vehicle control (medium with the same final DMSO
concentration) in your experiments.

Troubleshooting Guide

If you are encountering issues with BAY-155 solubility, follow this workflow:
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Start: BAY-155 Solubility Issue

Use a new, sealed bottle
of anhydrous DMSO.

Vortex thoroughly.
Use a water bath sonicator
for 10-15 minutes.

Warm at 37°C for 10-15 minutes.
Avoid excessive heat.

Prepare a more dilute
stock solution.

Make intermediate dilutions in DMSO
before adding to aqueous media.
Keep final DMSO % low.

If issues persist,
contact technical support.

Click to download full resolution via product page

No

Success: BAY-155 Dissolved

A troubleshooting workflow for BAY-155 solubility issues.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM BAY-155 Stock
Solution in DMSO

Materials:

BAY-155 (MW: 567.63 g/mol )

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath sonicator

Procedure:

Equilibrate: Allow the vial of BAY-155 powder to come to room temperature before opening
to prevent moisture condensation.

e Weigh: Accurately weigh the desired amount of BAY-155 powder in a sterile microcentrifuge
tube. To prepare 1 mL of a 10 mM stock solution, you will need 5.68 mg of BAY-155.

e Add Solvent: Add the calculated volume of anhydrous DMSO to the tube.

o Dissolve: Vortex the solution vigorously for 1-2 minutes.

o Sonication (if necessary): If the compound has not fully dissolved, place the tube in a water
bath sonicator for 10-15 minutes.

o Gentle Warming (if necessary): If solids persist, warm the solution in a 37°C water bath for
10-15 minutes, followed by vortexing.

 Inspect: Visually confirm that the solution is clear and free of any precipitate.
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 Aliquot and Store: Aliquot the stock solution into smaller volumes to minimize freeze-thaw
cycles. Store at -80°C for long-term storage (up to 6 months) or at 4°C for short-term use (up
to 2 weeks).[1]
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Workflow for preparing a BAY-155 stock solution in DMSO.

BAY-155 Signaling Pathway

BAY-155 is a potent and selective inhibitor of the menin-Mixed Lineage Leukemia (MLL)
protein-protein interaction. In leukemia models with MLL rearrangements, the MLL fusion
protein aberrantly interacts with menin, leading to the expression of oncogenic genes such as
MEIS1. By disrupting this interaction, BAY-155 inhibits the transcription of these target genes,
leading to cell differentiation and reduced proliferation.[2][7]

MLL Fusion Protein

Inhibits

(Menin-MLL Comple))

Histone H3 (H3K4)

Activates

MEIS1 Gene Locus

MEIS1 Transcription

Leukemic Proliferation Cell Differentiation

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12363436?utm_src=pdf-body-img
https://www.benchchem.com/product/b12363436?utm_src=pdf-body
https://www.benchchem.com/product/b12363436?utm_src=pdf-body
https://www.benchchem.com/product/b12363436?utm_src=pdf-body
https://www.benchchem.com/product/b12363436?utm_src=pdf-body
https://www.medchemexpress.com/bay-155.html
https://www.oncolines.com/blog/faq-items/what-is-the-maximum-concentration-of-dmso-in-the-wells/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12363436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Click to download full resolution via product page

BAY-155 inhibits the Menin-MLL interaction, blocking leukemic proliferation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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